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Compound of Interest

Compound Name: Glycofurol

Cat. No.: B153818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the material safety data for

Glycofurol (CAS No. 31692-85-0), also known as Tetraglycol. The information is compiled

from various material safety data sheets (MSDS) and technical documents to ensure a

thorough understanding of its properties and associated safety protocols. This document is

intended to be a vital resource for professionals working with Glycofurol in research and

development settings.

Chemical and Physical Properties
Glycofurol is a clear, colorless, and nearly odorless liquid.[1] It is utilized in the pharmaceutical

industry as a solvent and penetration enhancer, particularly for parenteral formulations.[1][2] A

summary of its key physical and chemical properties is presented below.
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Property Value Source(s)

CAS Number 31692-85-0 [3][4][5]

Molecular Formula C7H16O4 (average) [1][3]

Molecular Weight 190.24 g/mol (average) [1]

Appearance Clear, colorless liquid [1]

Odor Almost odorless [1]

Boiling Point 80-100 °C (for Glycofurol 75) [1]

Density 1.070-1.090 g/cm³ at 20°C [1]

Density 1.09 g/mL at 25°C [3][6]

Flash Point > 110.00 °C (> 230.00 °F) TCC [7][8]

Viscosity (dynamic)
8-18 mPa·s at 20°C (for

Glycofurol 75)
[1]

Refractive Index 1.4545 [1]

Solubility

Miscible with water, ethanol

(95%), glycerin, and

polyethylene glycol 400.

Immiscible with arachis oil,

isopropyl ether, and petroleum

ether.

[1]

Toxicological Data
The toxicological profile of Glycofurol indicates that it is generally considered to be of low

toxicity when used as a pharmaceutical excipient.[1] However, some sources indicate it can be

an irritant and may have effects on fertility or an unborn child.[4][5] It is crucial to handle this

substance with appropriate care.
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Parameter Species Route Value Source(s)

LD50 Mouse Intravenous 3500 mg/kg [7][8]

LD50 Mouse Intraperitoneal 7800 mg/kg [7][8]

LDLo Rat Intravenous 1000 mg/kg [7][8]

Experimental Protocols: The provided MSDS and technical documents do not detail the specific

experimental methodologies used to determine the toxicological data. This information is

typically found in dedicated toxicology studies. The provided data is based on historical findings

from research publications.[7][8]

Hazard Identification and Classification
There is some variation in the hazard classification of Glycofurol across different safety data

sheets. While some sources state that it does not meet the criteria for classification as a

hazardous substance, others identify potential hazards.[3][4][5][9]

GHS Classification (as per some sources):

Eye Irritation, Category 2[4][5]

Reproductive Toxicity, Category 1B[4][5]

Hazard Statements:

H319: Causes serious eye irritation.[4][5]

H360: May damage fertility or the unborn child.[4][5]

Precautionary Statements:

P201, P202, P203: Obtain, read, and follow all safety instructions before use.[4][5]

P264: Wash hands thoroughly after handling.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5]

P308+P313, P318: IF exposed or concerned: Get medical advice/attention.[4][5]

P405: Store locked up.[4][5]

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.[4][5]

Handling, Storage, and Emergency Procedures
Proper handling and storage are essential to ensure safety when working with Glycofurol. The

following sections outline the recommended procedures.

Safe Handling and Personal Protective Equipment (PPE)
Handling: Handle in a well-ventilated area.[4] Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in work areas.[3]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[4]

[5]

Skin Protection: Wear chemical-resistant gloves (e.g., tested to EN 374) and protective

clothing.[3][4]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[3]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1][4] Keep containers tightly closed and

protected from light.[1] Store away from incompatible materials such as oxidizing agents.[1][3]

First Aid Measures
A standardized workflow for first aid response to Glycofurol exposure is crucial.
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Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air Breathing Irregular or Stopped?

Administer Artificial Respiration

Yes

Give Oxygen if Breathing is DifficultNo

Seek Immediate Medical Attention

Remove Contaminated Clothing Wash with Plenty of Soap and Water Consult a Doctor if Irritation Persists

Remove Contact Lenses (if present and easy to do) Rinse Cautiously with Water for at least 15 Minutes Consult a Doctor

Rinse Mouth with Water (if conscious) Do NOT Induce Vomiting Call a Doctor or Poison Control Center Immediately

Click to download full resolution via product page

Caption: First aid procedures for Glycofurol exposure.

Firefighting Measures
Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide (CO2).[3][4]

Unsuitable Extinguishing Media: Water jet.[3]

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[3]
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Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[4][10]

Accidental Release Measures
The logical workflow for responding to a Glycofurol spill is outlined below.

Immediate Safety Actions

Containment & Cleanup

Environmental Protection

Disposal

Spill Detected

Evacuate Personnel to Safe Areas

Ensure Adequate Ventilation

Remove All Sources of Ignition

Wear Appropriate PPE

Prevent Further Leakage (if safe)

Do Not Let Enter Drains or Water Courses

Contain Spill with Absorbent Material

Collect and Place in Suitable, Closed Containers for Disposal

Dispose of in Accordance with Local Regulations
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Caption: Workflow for handling a Glycofurol spill.

Stability and Reactivity
Chemical Stability: Stable under normal ambient and anticipated storage and handling

conditions of temperature and pressure.[3]

Possibility of Hazardous Reactions: No known hazardous reactions.[3]

Conditions to Avoid: No specific conditions to avoid are known.[3]

Incompatible Materials: Strong oxidizing agents.[1][3]

Hazardous Decomposition Products: Under fire conditions, hazardous combustion products

such as carbon monoxide and carbon dioxide can be produced.[3]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet provided by the manufacturer. Always follow established laboratory

safety protocols and regulatory guidelines when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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